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Compound of Interest

Compound Name: 1-Bromo-2,4-difluorobenzene

Cat. No.: B057218 Get Quote

Technical Support Center: 1-Bromo-2,4-
difluorobenzene
This guide provides essential information on the flammability and safe handling of 1-Bromo-
2,4-difluorobenzene for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary flammability hazards of 1-Bromo-2,4-difluorobenzene?

A1: 1-Bromo-2,4-difluorobenzene is classified as a combustible liquid.[1][2][3] Some sources

also classify it as a flammable liquid and vapor.[4][5] It has a flash point of 66°C (150.8°F),

meaning it can ignite when exposed to an ignition source at or above this temperature.[1] The

vapor can form flammable mixtures with air. Therefore, it must be kept away from heat, sparks,

open flames, and other ignition sources.[2][3][5]

Q2: What are the immediate health risks associated with exposure?

A2: This chemical is harmful if swallowed, causes skin irritation, and serious eye irritation.[1][3]

[4][5][6] Inhalation may also cause respiratory irritation.[2][3][4][5][6] Direct contact should be

avoided by using appropriate personal protective equipment (PPE).

Q3: What personal protective equipment (PPE) is mandatory when handling this substance?
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A3: The following PPE is required:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][7]

Skin Protection: Use chemically resistant gloves (e.g., Nitrile, Neoprene) and wear protective

clothing, such as a lab coat, to prevent skin exposure.[1][7][8]

Respiratory Protection: If working outside a fume hood or in a poorly ventilated area, use a

NIOSH-approved respirator with an organic vapor cartridge.[1][7]

Q4: How should 1-Bromo-2,4-difluorobenzene be stored?

A4: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area.[2][3]

[5][8] It should be kept away from heat, sparks, and flames, preferably in a designated

flammables storage cabinet.[5][8][9]

Q5: What type of fire extinguisher should be used for a fire involving this chemical?

A5: Use dry chemical, carbon dioxide, or alcohol-resistant foam extinguishers.[1][10] Do not

use a direct stream of water, as it may spread the fire. Firefighters should wear a self-contained

breathing apparatus (SCBA).[1][7]

Troubleshooting Guide
Problem: I smell the chemical in the lab, but there is no visible spill.

Possible Cause: The container may not be sealed properly, or there might be a small leak.

Vapors can also escape during transfer.

Solution:

Ensure all work is being conducted in a well-ventilated area or a certified chemical fume

hood.[2][5][7]

Check that the container cap is tightly sealed.

Inspect the container and surrounding area for any signs of a small leak.
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If the odor persists, evacuate the immediate area and assess the ventilation.

Problem: The chemical has come into contact with my skin or eyes.

Solution: Act immediately.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention.[1][2][5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2][5][7]

Problem: A small amount of 1-Bromo-2,4-difluorobenzene has spilled on the lab bench.

Solution: For small spills (<100 mL), follow these steps:

Alert personnel in the immediate area and remove all sources of ignition (e.g., turn off hot

plates, Bunsen burners).[1][2][5][11]

Ensure you are wearing appropriate PPE, including gloves, goggles, and a lab coat.[1][7]

Contain the spill by covering it with an inert, non-combustible absorbent material such as

sand, silica gel, or activated carbon.[2][5][10][12]

Using spark-proof tools, carefully collect the absorbed material into a suitable, labeled

container for hazardous waste disposal.[1][5][8][11]

Clean the spill area with soap and water.[10][12]

Dispose of the waste and contaminated PPE according to your institution's hazardous

waste procedures.[9]

Data Presentation
Summary of Physical and Flammability Properties
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Property Value

GHS Classification
Flammable Liquid and Vapor (Category 3)[4][5],

Combustible Liquid[1][2][3][6]

Signal Word Warning[1][5][13]

Hazard Statements
H226, H227, H302, H315, H319, H335[1][3][4]

[13]

Flash Point 66 °C / 150.8 °F[1]

Boiling Point 145-146 °C (lit.)[13]

Melting Point -4 °C (lit.)[13][14]

Density 1.708 g/mL at 25 °C (lit.)[13]

Mandatory Visualization
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Alert Area Personnel

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Cover with Inert Absorbent
(Sand, Silica Gel)

Collect Waste with
Spark-Proof Tools

Clean Area with
Soap & Water

Package & Label Waste

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. 1-Bromo-2,4-difluorobenzene | C6H3BrF2 | CID 67674 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. benchchem.com [benchchem.com]

9. benchchem.com [benchchem.com]

10. 1-BROMO-4-FLUOROBENZENE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

11. ccny.cuny.edu [ccny.cuny.edu]

12. lin-web.clarkson.edu [lin-web.clarkson.edu]

13. 1-Bromo-2,4-difluorobenzene 98 348-57-2 [sigmaaldrich.com]

14. 1-Bromo-2,4-difluorobenzene | CAS#:348-57-2 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Flammability and handling precautions for 1-Bromo-2,4-
difluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057218#flammability-and-handling-precautions-for-1-
bromo-2-4-difluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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